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Compound of Interest

1,1,4,7,7-
Compound Name:

Pentamethyldiethylenetriamine

Cat. No.: B147387

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety and handling precautions for
N,N,N',N",N"-Pentamethyldiethylenetriamine (PMDETA). The information is compiled and
presented to meet the needs of laboratory and industrial professionals working with this
compound.

Chemical Identification and Physical Properties

PMDETA is a versatile tertiary amine catalyst.[1] It is a clear, colorless to light yellow liquid.[2]

[3]
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Property Value Reference
CAS Number 3030-47-5 [2][4]

EC Number 221-201-1 [21[5]
Molecular Formula C9H23N3 [61[7]
Molecular Weight 173.30 g/mol [61[7]
Boiling Point 201.84 °C (at 1013 hPa) [8]

Freezing Point

-20 °C

[8]

Flash Point

76 °C (at 1013 hPa)

[8][°]

Auto-ignition Temperature

162 °C (at 1013 hPa)

[8]

Relative Density

0.829 (20 °C)

[8]

Vapor Pressure

27 Pa (20 °C)

[8]

Solubility in Water

> 1000 g/l (20 °C); perfectly

miscible

[8]

log Pow

-2.1 (at 25 °C and pH 7.5)

[8]

Hazard Identification and Classification

PMDETA is classified as a hazardous substance. It is harmful if swallowed, toxic in contact with

skin, and toxic if inhaled.[6][8][10] It causes severe skin burns and eye damage.[6][8][10] The

substance is also harmful to aquatic life with long-lasting effects.[4][8]

GHS Hazard Statements:

H302: Harmful if swallowed[5][6][8][10]

H311: Toxic in contact with skin[5][6][8][10]

H314: Causes severe skin burns and eye damage[6][8][10]

H318: Causes serious eye damage|[3]
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e H331: Toxic if inhaled[8]

e H412: Harmful to aquatic life with long lasting effects[4][8]

Toxicological Data

Acute toxicity values for PMDETA are summarized below.

Exposure Route Species Value Reference
Oral LD50 Rat 1330 mg/kg [51[6]
Dermal LD50 Rabbit 230 mg/kg [6]
Inhalation LC50 Rat 290 ppm [5]

Experimental Protocols for Toxicological Assessment:

The provided toxicological data is typically determined through standardized experimental
protocols. While the specific studies for PMDETA are not detailed in the search results, the
methodologies generally adhere to OECD (Organisation for Economic Co-operation and
Development) guidelines for the testing of chemicals.

o Acute Oral Toxicity (LD50): This is generally determined by a method like OECD Test
Guideline 423. A single dose of the substance is administered orally to a group of fasted
animals. The animals are observed for a set period, and mortality is recorded to determine
the dose that is lethal to 50% of the test population.

o Acute Dermal Toxicity (LD50): Following a method similar to OECD Test Guideline 402, the
substance is applied to a shaved area of the skin of the test animals. The site is covered with
a porous gauze dressing, and the animals are observed for signs of toxicity and mortality.

e Acute Inhalation Toxicity (LC50): This is typically assessed using a method like OECD Test
Guideline 403. Animals are exposed to the substance in the form of a vapor, dust, or aerosol
in an inhalation chamber for a specified duration. The concentration that is lethal to 50% of
the test animals is then determined.
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Handling and Storage

Handling:

e Work in a well-ventilated area.[5][11]

Avoid contact with skin, eyes, and clothing.[6][11]

Avoid inhalation of vapor or mist.[6]

Wear appropriate personal protective equipment (PPE).[5][8]

Keep away from heat, sparks, and open flames.[6][11]

Use non-sparking tools.[5]

Take measures to prevent the buildup of electrostatic charge.[6]
Storage:

o Store in a tightly closed, original container.[8][11]

» Store in a cool, dry, and well-ventilated area.[2][8][11]

o Keep away from incompatible materials such as strong oxidizing agents and inorganic acids.
[81[12]

» Store away from foodstuffs.[8][10]

Personal Protective Equipment (PPE)

A comprehensive PPE program is essential when handling PMDETA.
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Body Part Recommended Protection Specifications
Equipment should be tested
Tightly fitting safety goggles and approved under
Eyes/Face and a face shield (8-inch appropriate government
minimum). standards such as NIOSH
(US) or EN 166 (EU).[6]
The type of protective
] ] equipment must be selected
Chemical-resistant gloves and ) )
) ] ) according to the concentration
Skin a complete suit protecting

against chemicals.

and amount of the dangerous
substance at the specific

workplace.[6]

Respiratory

Use a full-face respirator with
multi-purpose combination
(US) or type ABEK (EN 14387)
respirator cartridges as a
backup to engineering
controls. If the respirator is the
sole means of protection, use
a full-face supplied air

respirator.

Respirators and components
must be tested and approved
under appropriate government
standards such as NIOSH
(US) or CEN (EU).[6]

First Aid Measures

Immediate action is critical in the event of exposure to PMDETA.
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Exposure Route

First Aid Protocol

Inhalation

1. Remove the affected person to fresh air.[8]
[11] 2. If breathing is difficult, give oxygen.[5][11]
3. If not breathing, give artificial respiration. Do
not use mouth-to-mouth resuscitation if the
victim ingested or inhaled the chemical.[5][11] 4.

Seek immediate medical attention.[8][11]

Skin Contact

1. Immediately take off all contaminated
clothing.[6][8] 2. Flush skin with plenty of water
for at least 15-30 minutes.[8][11] 3. Do not use
soap or neutralizing agents.[8] 4. Cover the
affected area with a sterile bandage.[8] 5. Seek

immediate medical attention.[6][11]

Eye Contact

1. Rinse cautiously with water for at least 15-30
minutes.[8][11] 2. Remove contact lenses, if
present and easy to do. Continue rinsing.[8] 3.
Do not allow the victim to rub or keep their eyes
closed.[11] 4. Seek immediate medical attention

from an ophthalmologist.[8]

Ingestion

1. Do NOT induce vomiting.[5][6][11] 2. If the
victim is conscious and alert, rinse their mouth
with water and give 2-4 cupfuls of milk or water.
[11] 3. Never give anything by mouth to an
unconscious person.[6] 4. Seek immediate

medical attention.[8][11]

Fire Fighting and Accidental Release Measures

Fire Fighting:

o Suitable Extinguishing Media: Water spray, dry powder, foam, or carbon dioxide.[8]

o Unsuitable Extinguishing Media: Not specified.[8]
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e Specific Hazards: Flammable liquid.[8] Combustion may produce toxic carbon monoxide and
nitrogen oxides.[8] Vapors may form explosive mixtures with air.[11]

o Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective
gear.[8][11]

Accidental Release:

e Personal Precautions: Wear recommended personal protective equipment, including
respiratory protection.[8] Ensure adequate ventilation.[8] Remove all sources of ignition.[6]
[11]

e Environmental Precautions: Prevent the substance from entering drains, soil, or water.[6][8]

e Methods for Cleaning Up: Absorb the spill with inert material such as sand, earth, or
vermiculite.[8][11] Collect the material in a suitable container for disposal.[8][11]

Visual Workflow Guides

The following diagrams illustrate key safety and emergency procedures for handling PMDETA.
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Skin Contact

Inhalation Exposure

Inhalation Occurs Skin Contact Occurs

Eye Contact Occurs

Eye Contact

Move to Fresh Air ’ Remove Contaminated Clothing Immediately ‘

’ Rinse with Water for 15-30 Minutes

'

’ Flush with Water for 15-30 Minutes

’ Provide Oxygen if Breathing is Difficult

i

Give Artificial Respiration if Not Breathing
(No Mouth-to-Mouth)

Cover with Sterile Bandage

Seek Immediate Medical Attention Seek Immediate Medical Attention

'

’ Remove Contact Lenses if Possible

Seek Immediate Medical Attention

(Ophthalmologist)

Ingestion

Ingestion Occurs
Do NOT Induce Vomiting
Rinse Mouth with Water

Give 2-4 Cups of Water or Milk
(If Conscious)

Seek Immediate Medical Attention

Click to download full resolution via product page

Caption: First aid procedures for PMDETA exposure.
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Spill Detected

v

Evacuate Non-Essential Personnel Ensure Adequate Ventilation Remove All Ignition Sources

Wear Appropriate PPE

(Gloves, Goggles, Respirator, Protective Clothing)

Contain Spill with Inert Absorbent Material
(Sand, Earth, Vermiculite)

l

Collect Absorbed Material into a Suitable Container

'

Dispose of Waste According to Local Regulations

'

Decontaminate Spill Area

Click to download full resolution via product page

Caption: Workflow for handling a PMDETA spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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